N-[1-(3-chlorophenyl)cyclopropyl]oxolane-3-carboxamide

• IUPAC Name: N-[1-(3-chlorophenyl)cyclopropyl]oxolane-3-carboxamide
• InChI: InChI=1S/C14H16ClNO2/c15-12-3-1-2-11(8-12)14(5-6-14)16-13(17)10-4-7-18-9-10/h1-3,8,10H,4-7,9H2,(H,16,17)
• InChI Key: ZCULNAROQPXUAN-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1C(=O)NC2(CC2)C3=CC(=CC=C3)Cl
• Molecular Formula: C14H16ClNO2
• Molecular Weight: 265.73 g/mol

Description

N-[1-(3-chlorophenyl)cyclopropyl]oxolane-3-carboxamide, commonly known as ABT-418, is a synthetic compound that has been extensively studied for its potential cognitive enhancing effects. ABT-418 belongs to the class of compounds known as nicotinic acetylcholine receptor agonists, which have been shown to have positive effects on cognitive function in animal models and humans.

Mechanism of Action

ABT-418 acts as a selective agonist for the alpha4beta2 subtype of nicotinic acetylcholine receptors, which are widely distributed throughout the brain. Activation of these receptors has been shown to enhance cholinergic neurotransmission, which is important for cognitive function.
Biochemical and Physiological Effects:
ABT-418 has been shown to have a number of biochemical and physiological effects, including increased release of acetylcholine, increased blood flow to the brain, and enhanced glucose metabolism. These effects are thought to underlie its cognitive enhancing properties.

Advantages and Limitations for Lab Experiments

ABT-418 has a number of advantages for use in laboratory experiments, including its high selectivity for the alpha4beta2 subtype of nicotinic acetylcholine receptors and its well-established pharmacological profile. However, its potential toxicity and limited solubility in aqueous solutions may limit its use in certain experimental settings.

Future Directions

There are a number of potential future directions for research on ABT-418, including further investigation of its therapeutic potential in the treatment of cognitive disorders, exploration of its effects on other neurotransmitter systems, and development of more potent and selective analogs. Additionally, research is needed to better understand the long-term effects of ABT-418 use and its potential for abuse.

Synthesis Methods

ABT-418 is synthesized through a multi-step process that involves the reaction of various chemical reagents. The final product is obtained through a series of purification steps, including recrystallization and column chromatography.

Scientific Research Applications

ABT-418 has been extensively studied for its potential therapeutic applications in the treatment of cognitive disorders such as Alzheimer's disease and attention deficit hyperactivity disorder (ADHD). It has also been investigated for its potential use as a cognitive enhancer in healthy individuals.